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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the native source and purification of the

scorpion toxin Cm39. It is intended to serve as a valuable resource for researchers, scientists,

and professionals involved in drug development who are interested in the isolation and

characterization of this potent potassium channel inhibitor.

Introduction to Cm39 Toxin
Cm39 is a peptide toxin identified from the venom of the scorpion Centruroides margaritatus.[1]

[2] This toxin is composed of 37 amino acid residues and has a molecular weight of

approximately 3980.2 Da.[2] Cm39 is a potent inhibitor of specific voltage-gated and calcium-

activated potassium channels, making it a molecule of significant interest for studying ion

channel function and for the development of novel therapeutics.

Native Source of Cm39 Toxin
The sole native source of Cm39 toxin is the venom of the scorpion Centruroides margaritatus.

[1][2] This species of scorpion is found in Central and South America. The venom is a complex

mixture of various peptides and proteins, from which Cm39 must be isolated and purified for

detailed study.
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The purification of Cm39 from the crude venom of Centruroides margaritatus is a multi-step

process involving a series of chromatographic techniques. The general workflow for the

purification of Cm39 is depicted in the diagram below.
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Purification Workflow for Cm39 Toxin

Crude Venom
(Centruroides margaritatus)

Step 1: Size-Exclusion
Chromatography
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Fractionation by size

Step 2: Ion-Exchange
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(Carboxy-methylcellulose)

Selection of toxic fraction (FII)

Step 3: Reverse-Phase
HPLC

(C18 Column)

Collection of sub-fraction (FII.8)

Purified Cm39 Toxin

Isolation of Cm39 peak

Molecular Targets of Cm39 Toxin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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